Cas no 946680-99-5 (3-(2-Chloro-4-fluorophenoxy)piperidine)

• Product Name: 3-(2-Chloro-4-fluorophenoxy)piperidine
• CAS No: 946680-99-5
• MF: C₁₁H₁₃ClFNO
• MW: 229.678425550461
• MDL: MFCD08687323
• CID: 1070979
• PubChem ID: 45075385
• Update Time: 2025-10-31

3-(2-Chloro-4-fluorophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-4-fluorophenoxy)piperidine
• AKOS010951076
• 946680-99-5
• EN300-1964918
• CS-0271346
• SCHEMBL255329
• DTXSID00663018

• MDL： MFCD08687323
• Inchi： 1S/C11H13ClFNO/c12-10-6-8(13)3-4-11(10)15-9-2-1-5-14-7-9/h3-4,6,9,14H,1-2,5,7H2
• InChI Key： RXOAMMSCBMWHSC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1CNCCC1)F

Computed Properties

• Exact Mass: 229.0669699g/mol
• Monoisotopic Mass: 229.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

3-(2-Chloro-4-fluorophenoxy)piperidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(2-Chloro-4-fluorophenoxy)piperidine

3-(2-Chloro-4-Fluorophenoxy)Piperidine: A Comprehensive Overview

3-(2-Chloro-4-Fluorophenoxy)Piperidine, also known by its CAS number 946680-99-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a phenoxy group substituted with chlorine and fluorine atoms. The presence of these halogen atoms imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

The synthesis of 3-(2-Chloro-4-Fluorophenoxy)Piperidine typically involves a multi-step process, often starting with the preparation of the phenoxy group. Researchers have explored various methods to optimize the yield and purity of this compound, leveraging advanced catalytic systems and reaction conditions. Recent studies have highlighted the use of microwave-assisted synthesis, which not only accelerates the reaction but also enhances the selectivity of the product. This approach has been particularly beneficial in addressing the challenges associated with the steric hindrance introduced by the chlorine and fluorine substituents.

In terms of applications, 3-(2-Chloro-4-Fluorophenoxy)Piperidine has found utility in the development of novel materials, including high-performance polymers and advanced composites. Its ability to act as a versatile building block in polymer chemistry has been extensively documented in recent research. For instance, a study published in 2023 demonstrated its role as a key monomer in the synthesis of thermally stable polyamides, which exhibit exceptional mechanical properties under high-temperature conditions.

Beyond materials science, this compound has also shown promise in pharmaceutical research. The piperidine ring is a common structural motif in many bioactive molecules, and the substitution pattern on the phenoxy group can be tailored to modulate pharmacokinetic properties. Recent investigations have focused on its potential as an intermediate in drug discovery programs targeting specific therapeutic areas, such as oncology and neurodegenerative diseases.

The electronic properties of 3-(2-Chloro-4-Fluorophenoxy)Piperidine make it an attractive candidate for applications in optoelectronics. Researchers have explored its use in organic light-emitting diodes (OLEDs) and other electronic devices, where its ability to facilitate charge transport is highly valued. A 2023 study reported significant improvements in device efficiency when this compound was incorporated into OLED architectures, underscoring its potential for commercialization in this field.

In conclusion, 3-(2-Chloro-4-Fluorophenoxy)Piperidine (CAS No: 946680-99-5) stands out as a versatile and multifaceted compound with applications spanning organic chemistry, materials science, pharmaceuticals, and electronics. Its unique structure and functional groups continue to inspire innovative research directions, positioning it as a key player in the development of next-generation materials and technologies.